Cas no 1172864-33-3 (1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide)

• Product Name: 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide
• CAS No: 1172864-33-3
• MF: C₁₁H₂₀N₄O₃S
• MW: 288.366500854492
• CID: 5795724
• Update Time: 2025-10-21

1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-N-(2-morpholin-4-ylethyl)pyrazole-4-sulfonamide
• 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C11H20N4O3S/c1-10-11(9-14(2)13-10)19(16,17)12-3-4-15-5-7-18-8-6-15/h9,12H,3-8H2,1-2H3
• InChI Key： WGIIGXXBGZIABI-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NCCN2CCOCC2)(=O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide

Comprehensive Overview of 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide (CAS No. 1172864-33-3)

1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide (CAS No. 1172864-33-3) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrazole-sulfonamide hybrids, which are known for their versatile applications in drug discovery and material science. The presence of both morpholine and pyrazole moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring bioactive molecules and small-molecule inhibitors.

In recent years, the demand for sulfonamide-based compounds has surged due to their potential in targeting enzyme inhibition and receptor modulation. The compound 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide is particularly notable for its potential role in kinase inhibition, a hot topic in oncology and inflammatory disease research. Researchers are increasingly focusing on kinase inhibitors as they offer promising avenues for treating conditions like cancer and autoimmune disorders. This aligns with the growing trend of precision medicine, where tailored therapies are developed based on molecular targets.

The synthesis of 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide involves a multi-step process, often starting with the functionalization of the pyrazole ring followed by sulfonamide coupling. Its molecular weight and logP value are critical parameters for drug-likeness assessments, as they influence bioavailability and metabolic stability. These factors are frequently searched by chemists and pharmacologists aiming to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug candidates.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The morpholine moiety is a common feature in CNS-active drugs due to its ability to enhance blood-brain barrier penetration. This has led to speculation about the compound's utility in treating neurodegenerative diseases, a topic highly searched in academic and pharmaceutical circles. Keywords like "CNS drug design" and "blood-brain barrier permeability" are often associated with such discussions.

From a commercial perspective, 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide is available as a research chemical for laboratories focusing on medicinal chemistry and high-throughput screening. Its CAS No. 1172864-33-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications. The compound's structure-activity relationship (SAR) is a frequent subject of study, particularly in the context of optimizing binding affinity and selectivity for specific biological targets.

Environmental and regulatory considerations are also relevant when discussing this compound. While it is not classified as a hazardous material, proper handling and disposal protocols are essential to ensure safety in laboratory settings. Researchers often search for "chemical stability" and "storage conditions" to maintain the integrity of such compounds during experiments.

In summary, 1,3-dimethyl-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-4-sulfonamide (CAS No. 1172864-33-3) represents a compelling example of modern drug discovery tools. Its structural features and potential applications align with current trends in targeted therapy and molecular design, making it a valuable asset for researchers. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative pharmaceuticals and chemical biology.